Cas no 25214-24-8 (PROPYLENE/ACRYLIC ACID COPOLYMER)

PROPYLENE/ACRYLIC ACID COPOLYMER structure

25214-24-8 structure

Product Name:PROPYLENE/ACRYLIC ACID COPOLYMER

CAS No:25214-24-8

Molecular Formula:C₃H₄O₂^.C₃H₆

Molecular Weight:114.1424

CID:255693

PROPYLENE/ACRYLIC ACID COPOLYMER Properties

Names and Identifiers

- 2-Propenoic acid, polymer with 1-propene
- AC1L51NC
- ACRYLIC ACID COPOLYMER
- ACRYLIC ACID COPOLYMERS
- AG-K-69948
- CTK5E3655
- prop-2-enoic acid- prop-1-ene(1:1)
- PROPYLENE
- +Expand
- InChIKey： QVKOLZOAOSNSHQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H4O2.C3H6/c1-2-3(4)5;1-3-2/h2H,1H2,(H,4,5);3H,1H2,2H3
- SMILES： CC=C.C=CC(=O)O

PROPYLENE/ACRYLIC ACID COPOLYMER Related Literature

1. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
2. Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†

Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
3. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
4. Front cover

Chem. Commun., 2021,57, 11723-11723
5. A novel genetically encoded fluorescent protein as a Cu(i) indicator†

Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
6. Understanding the role of inorganic carrier transport layer materials and interfaces in emerging perovskite solar cells

Vishesh Manjunath,Santosh Bimli,Rupesh S. Devan J. Mater. Chem. C, 2022,10, 15725-15780
7. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
8. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
9. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
10. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859

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